1-(3,5-Dimethylphenyl)-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydropyridazin-4-one

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]pyridazin-4-one
• InChI: InChI=1S/C21H15F3N4O2/c1-12-8-13(2)10-16(9-12)28-7-6-17(29)18(26-28)20-25-19(27-30-20)14-4-3-5-15(11-14)21(22,23)24/h3-11H,1-2H3
• InChI Key: OLBTVTNCSAPQAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F)C
• Molecular Formula: C21H15F3N4O2
• Molecular Weight: 412.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a 1,4-dihydropyridazin-4-one ring, which is a type of heterocyclic compound. The molecule also has a trifluoromethyl group attached to a phenyl ring, which could potentially influence its reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and computational methods could be used to analyze its structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the trifluoromethyl group could make the compound more electrophilic, while the 1,4-dihydropyridazin-4-one ring might participate in reactions with nucleophiles.

Scientific Research Applications

Synthesis and Chemical Properties

Research has shown that derivatives of 1,2,4-oxadiazoles and 1,4-dihydropyridines, including compounds similar to the one , have been synthesized through reactions involving hydrazinocarbonyl groups and aromatic aldehydes. These processes have led to the creation of heterocyclic compounds with diverse chemical properties and potential applications in materials science and pharmacology (Mickevičius et al., 2009). Similarly, the synthesis of related compounds has been achieved by reacting aminobenzocarbohydrazide with various aromatic acids, leading to the creation of a range of oxadiazole derivatives (Noubade et al., 2009).

Biological Activities

Studies have also investigated the biological activities of 1,3,4-oxadiazole and 1,4-dihydropyridine derivatives. For instance, a series of compounds coupling 1,3,4-oxadiazole moieties with a 1,4-dihydropyridine scaffold showed antimicrobial and antifungal activity, suggesting potential applications in developing new antimicrobial agents (Ziaie et al., 2017). This indicates the compound's relevance in pharmaceutical research, particularly in the search for new treatments for microbial infections.

Applications in Material Science

The synthesis and properties of oxadiazole derivatives have been explored for their potential applications in materials science, particularly in the development of molecular wires and optoelectronic devices. For example, 2,5-diphenyl-1,3,4-oxadiazole derivatives have been synthesized and characterized for their redox, structural, and optoelectronic properties, revealing potential uses in creating stable and efficient luminescent materials (Wang et al., 2006).

Safety and Hazards

The safety and hazards of this compound would depend on its reactivity and biological activity. Proper handling and storage would be necessary to ensure safety.